molecular formula C14H20O4 B1205791 Hexyl vanillate CAS No. 84375-71-3

Hexyl vanillate

Cat. No.: B1205791
CAS No.: 84375-71-3
M. Wt: 252.31 g/mol
InChI Key: XMZOLZUIEQZXOB-UHFFFAOYSA-N
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Description

Hexyl vanillate, also known as this compound, is a useful research compound. Its molecular formula is C14H20O4 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

84375-71-3

Molecular Formula

C14H20O4

Molecular Weight

252.31 g/mol

IUPAC Name

hexyl 4-hydroxy-3-methoxybenzoate

InChI

InChI=1S/C14H20O4/c1-3-4-5-6-9-18-14(16)11-7-8-12(15)13(10-11)17-2/h7-8,10,15H,3-6,9H2,1-2H3

InChI Key

XMZOLZUIEQZXOB-UHFFFAOYSA-N

SMILES

CCCCCCOC(=O)C1=CC(=C(C=C1)O)OC

Canonical SMILES

CCCCCCOC(=O)C1=CC(=C(C=C1)O)OC

84375-71-3

Pictograms

Irritant

Synonyms

4-hydroxy-3-methoxybenzoic acid hexyl ester
n-hexyl vanillate

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hexyl vanillate was synthesized according to the method of Pearl, I.A., and McCoy, J. F. "Reaction of Vanillin and its Derived Compounds. Some Esters of Vanillic Acid." J. AM. CHEM. SOC. 69: 3071 (1947). Vanillic acid (20.2 g, 0.12 mol) was refluxed with n-hexanol (29.9 ml, 0.24 mol) in the presence of p-toluenesulfonic acid (0.2 g) for 26 hours. After the unreacted alcohol was removed by distillation in a vacuum, the hexyl vanillate was distilled and obtained in 86% yield.
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0 (± 1) mol
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[Compound]
Name
Esters
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0 (± 1) mol
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20.2 g
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29.9 mL
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0.2 g
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Yield
86%

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